Cas no 2219376-38-0 (1-{2-oxabicyclo2.1.1hexan-1-yl}ethan-1-amine)

• Product Name: 1-{2-oxabicyclo2.1.1hexan-1-yl}ethan-1-amine
• CAS No: 2219376-38-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4787072
• PubChem ID: 137952144
• Update Time: 2025-06-08

1-{2-oxabicyclo2.1.1hexan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Oxabicyclo[2.1.1]hexan-1-yl)ethan-1-amine
• 1-(2-Oxabicyclo[2.1.1]hexan-1-yl)ethanamine
• 1-{2-oxabicyclo2.1.1hexan-1-yl}ethan-1-amine

• Inchi： 1S/C7H13NO/c1-5(8)7-2-6(3-7)4-9-7/h5-6H,2-4,8H2,1H3
• InChI Key： QVXDKXKQPXYPFW-UHFFFAOYSA-N
• SMILES： O1CC2CC1(C(C)N)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 0
• Topological Polar Surface Area: 35.2

Additional information on 1-{2-oxabicyclo2.1.1hexan-1-yl}ethan-1-amine

Comprehensive Overview of 1-{2-oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine (CAS No. 2219376-38-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-{2-oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine (CAS No. 2219376-38-0) has emerged as a compound of significant interest. This bicyclic amine derivative, characterized by its unique 2-oxabicyclo[2.1.1]hexane scaffold, offers a versatile platform for drug discovery and material science applications. Its structural complexity and functional group compatibility make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled research into 1-{2-oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine. Recent studies highlight its potential as a chiral building block for asymmetric synthesis, addressing key challenges in stereoselective drug development. Researchers are particularly intrigued by the compound's ability to modulate molecular rigidity while maintaining metabolic stability—a critical factor in optimizing drug-like properties for next-generation pharmaceuticals.

From a synthetic chemistry perspective, the bicyclic ether-amine hybrid structure of CAS No. 2219376-38-0 presents fascinating opportunities for ring-opening reactions and selective functionalization. The strained nature of the 2-oxabicyclo[2.1.1]hexane system enhances reactivity while offering precise control over three-dimensional molecular architecture. This characteristic aligns with current industry trends favoring conformationally constrained pharmacophores that improve target specificity and reduce off-target effects.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have been extensively studied to evaluate its drug permeability and bioavailability. Computational modeling suggests that the 1-{2-oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine scaffold may offer advantages in overcoming blood-brain barrier penetration challenges, making it particularly relevant for neurodegenerative disease research. These attributes have sparked interest among pharmaceutical companies exploring treatments for Alzheimer's disease and Parkinson's disease.

Recent patent literature reveals increasing applications of CAS No. 2219376-38-0 in proteolysis-targeting chimera (PROTAC) design, where its structural features contribute to optimal linker geometry between warhead and E3 ligase binder. This application capitalizes on the compound's balanced hydrophilic-lipophilic character and spatial orientation control—key requirements for successful targeted protein degradation platforms.

In material science, the 1-{2-oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine structure has shown promise as a monomer for high-performance polymers. The rigidity imparted by the bicyclic system enhances thermal stability while the amine functionality allows for cross-linking reactions, making it attractive for advanced coating formulations and specialty adhesives. These developments align with sustainable chemistry initiatives seeking bio-based alternatives to conventional petrochemical-derived materials.

Analytical characterization of CAS No. 2219376-38-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography to confirm its unique structural features. The compound's chiral purity is of particular importance for pharmaceutical applications, driving innovation in asymmetric synthesis methods and chiral separation technologies.

As the pharmaceutical industry continues to explore three-dimensional molecular diversity beyond flat aromatic systems, compounds like 1-{2-oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine are gaining attention for their ability to expand chemical space exploration. The compound's sp^3-rich character addresses current needs for saturation enhancement in drug candidates, correlating with improved clinical success rates and reduced toxicity profiles.

Looking forward, research into CAS No. 2219376-38-0 is expected to focus on structure-activity relationship (SAR) studies and fragment-based drug discovery. The compound's modular nature allows for systematic exploration of pharmacophore space, making it valuable for both hit-to-lead optimization and lead compound diversification. These applications position 1-{2-oxabicyclo[2.1.1]hexan-1-yl}ethan-1-amine as a significant player in the next wave of rational drug design methodologies.